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Compound of Interest

Compound Name: Gaxilose

Cat. No.: B1674640 Get Quote

Essential Safety and Handling Guide for
Gaxilose
For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety protocols and logistical information for the

handling and disposal of Gaxilose, a synthetic disaccharide used as a diagnostic agent.[1][2]

[3] Adherence to these guidelines is critical to ensure a safe laboratory environment and

maintain experimental integrity.

Gaxilose: Key Safety Data
Gaxilose, also known as 4-Galactosylxylose, is a substrate of intestinal lactase used in

noninvasive diagnostic tests.[3] While it is generally well-tolerated in clinical settings,

concentrated forms used in research require careful handling.[1] The primary hazard

associated with Gaxilose in a laboratory setting is respiratory irritation from inhalation of the

powdered form.[4]
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Property Value Source

Chemical Formula C11H20O10 [3]

Molecular Weight 312.27 g/mol [3][4]

Appearance
White to off-white crystalline

powder

Assumed, based on typical

disaccharides

Primary Hazard
May cause respiratory irritation

(H335)
[4]

Storage
Store in a cool, dry, well-

ventilated area
General best practice

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE for the specific

procedure being performed.[5] The following table outlines the minimum required PPE for

handling Gaxilose in a laboratory setting.

Task Required PPE Rationale

Handling Solid Gaxilose

(Weighing, Aliquoting)

Lab coat, disposable nitrile

gloves, safety glasses with

side shields, N95 respirator

To prevent inhalation of fine

powder and protect skin and

eyes from contact.[6][7]

Preparing Gaxilose Solutions

Lab coat, disposable nitrile

gloves, safety glasses with

side shields

To protect against splashes of

the solution.[7][8]

Administering to Cell Cultures

or Animals

Lab coat, disposable nitrile

gloves, safety glasses

Standard precaution for

biological experiments to

prevent contamination and

exposure.[5]
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The following workflow outlines the standard operating procedure for the safe handling of

Gaxilose from receipt to disposal.

Preparation & Handling

Disposal

Receive & Log Gaxilose

Store in Cool, Dry Place

Don Appropriate PPE
(Lab Coat, Gloves, Goggles, Respirator)

Weigh Solid Gaxilose
in a Fume Hood

Dissolve Gaxilose
in Solvent

Perform Experiment

Decontaminate Glassware
(e.g., with 10% Bleach)

Dispose of Contaminated PPE
& Supplies as Chemical Waste

Dispose of Liquid Waste
(Follow Institutional Guidelines)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1674640?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Gaxilose in a laboratory setting.

Experimental Protocol: Preparation of a 100 mM
Gaxilose Stock Solution

Preparation:

Consult the Safety Data Sheet (SDS) for Gaxilose prior to beginning work.

Ensure a chemical fume hood is available and functioning correctly.

Assemble all necessary materials: Gaxilose powder, appropriate solvent (e.g., sterile

water or PBS), sterile conical tubes, and calibrated pipettes.

Personal Protective Equipment:

Don a lab coat, safety glasses with side shields, and disposable nitrile gloves.

When weighing the solid Gaxilose powder, wear an N95 respirator to prevent inhalation.

[6]

Procedure:

Tare a sterile conical tube on a calibrated balance inside a chemical fume hood.

Carefully weigh the desired amount of Gaxilose powder into the tube. For 10 mL of a 100

mM solution, you will need 312.27 mg.

Remove the tube from the balance and add approximately 8 mL of the chosen solvent.

Vortex the tube until the Gaxilose is completely dissolved.

Bring the final volume to 10 mL with the solvent.

Label the tube clearly with the compound name, concentration, solvent, and date of

preparation.
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Storage:

Store the stock solution at the recommended temperature (typically 4°C for short-term and

-20°C for long-term storage) in a clearly labeled container.

Disposal Plan
Proper disposal of Gaxilose and associated waste is crucial to prevent environmental

contamination and ensure a safe workplace.

Unused Gaxilose Powder: Dispose of as chemical waste in accordance with institutional,

local, and federal regulations.[9] Do not dispose of down the drain or in the regular trash.

Liquid Waste: Aqueous solutions of Gaxilose may be permissible for drain disposal

depending on the concentration and local regulations.[10] Always check with your

institution's Environmental Health and Safety (EHS) office. If in doubt, collect as chemical

waste.

Contaminated Materials: All disposable items that have come into contact with Gaxilose,

such as gloves, weigh boats, and pipette tips, should be placed in a sealed bag or container

and disposed of as chemical waste.[9]

Glassware: Reusable glassware should be decontaminated by soaking in a suitable cleaning

solution (e.g., 10% bleach solution) before washing.[11]
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Start: Handling Gaxilose

What is the task?

Handling Solid Powder
(Weighing, Aliquoting)

Solid

Handling Liquid Solution
(Diluting, Administering)

Liquid

Minimum PPE:
- Lab Coat
- Gloves

- Safety Glasses
- N95 Respirator

Minimum PPE:
- Lab Coat
- Gloves

- Safety Glasses

Click to download full resolution via product page

Caption: Decision tree for selecting the appropriate Personal Protective Equipment (PPE) when

handling Gaxilose.

By adhering to these guidelines, researchers can safely handle Gaxilose while minimizing

personal exposure and environmental impact. Always consult your institution's specific safety

protocols and EHS office for any questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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